Cas no 3421-95-2 (4-(Benzyloxy)-2-tert-butylphenol)

4-(Benzyloxy)-2-tert-butylphenol structure
3421-95-2 structure
Product Name:4-(Benzyloxy)-2-tert-butylphenol
CAS No:3421-95-2
MF:C17H20O2
MW:256.339505195618
MDL:MFCD17012739
CID:1462153
PubChem ID:12423646
Update Time:2025-04-20

4-(Benzyloxy)-2-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1,1-dimethylethyl)-4-(phenylmethoxy)-
    • A1-11033
    • 4-(benzyloxy)-2-tert-butylphenol
    • 4-Benzyloxy-2-tert-butylphenol
    • 4-Benzyloxy-2-tert-butyl-phenol
    • 3421-95-2
    • PFBOAJKGEXKOBX-UHFFFAOYSA-N
    • SCHEMBL13021506
    • 2-tert-butyl-4-phenylmethoxyphenol
    • 4-(Benzyloxy)-2-tert-butylphenol
    • MDL: MFCD17012739
    • Inchi: 1S/C17H20O2/c1-17(2,3)15-11-14(9-10-16(15)18)19-12-13-7-5-4-6-8-13/h4-11,18H,12H2,1-3H3
    • InChI Key: PFBOAJKGEXKOBX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=C(C(=C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 256.1464
  • Monoisotopic Mass: 256.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 386.4±30.0 °C at 760 mmHg
  • Flash Point: 185.3±9.5 °C
  • PSA: 29.46
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Benzyloxy)-2-tert-butylphenol Security Information

4-(Benzyloxy)-2-tert-butylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B796880-10mg
4-(Benzyloxy)-2-tert-butylphenol
3421-95-2
10mg
$ 64.00 2023-04-18
TRC
B796880-50mg
4-(Benzyloxy)-2-tert-butylphenol
3421-95-2
50mg
$ 196.00 2023-04-18
TRC
B796880-100mg
4-(Benzyloxy)-2-tert-butylphenol
3421-95-2
100mg
$ 305.00 2023-04-18
Parkway Scientific
HI-297-1g
4-(Benzyloxy)-2-t-butylphenol
3421-95-2 > 95%
1g
$395 2023-04-12
Parkway Scientific
HI-297-3g
4-(Benzyloxy)-2-t-butylphenol
3421-95-2 > 95%
3g
$950 2023-04-12
Parkway Scientific
HI-297-1g
4-(Benzyloxy)-2-t-butylphenol
3421-95-2 > 95%
1g
$395 2023-09-21
Parkway Scientific
HI-297-3g
4-(Benzyloxy)-2-t-butylphenol
3421-95-2 > 95%
3g
$950 2023-09-21
A2B Chem LLC
AF92947-1g
4-(Benzyloxy)-2-tert-butylphenol
3421-95-2 > 95%
1g
$515.00 2024-04-20
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd